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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Nonanoic
acid-d2 (CAS: 62689-94-5), a deuterated form of Nonanoic acid. Nonanoic acid-d2 is utilized
in research and development, often as an internal standard or tracer in quantitative analysis by
NMR, GC-MS, or LC-MS due to the incorporation of stable heavy isotopes.[1][2] Given its
chemical properties, understanding and implementing rigorous safety protocols is critical to
ensure the well-being of laboratory personnel and to maintain experimental integrity. This
document outlines the substance's properties, associated hazards, handling procedures, and
emergency response protocols.

Physicochemical and Toxicological Properties

Nonanoic acid-d2 shares its primary chemical characteristics with its non-deuterated
counterpart, Nonanoic acid (also known as Pelargonic acid). It is a colorless, oily liquid with a
rancid odor.[3][4] While deuteration can affect pharmacokinetic and metabolic profiles, the
fundamental safety and handling precautions remain consistent with the parent compound.[1]

Table 1: Physical and Chemical Properties of Nonanoic Acid-d2
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Property Value Source(s)
CAS Number 62689-94-5 [11[3]
Molecular Formula CoH16D202 [1]
Molecular Weight 160.25 g/mol [1]
Physical State Liquid [3]
Color Colorless [3][5]
Melting Point 12 °C (54 °F) [3]
Boiling Point 254 °C (489 °F) [3]
Density 0.906 g/cm?3 [3]
Flash Point 140 °C (284 °F) [3]
Auto-ignition Temp. 355 °C (671 °F) [3]
Water Solubility 0.28 g/L [3]
Partition Coefficient log Pow: 3.42 [3]

| Vapor Pressure| 0.04 hPa at 20 °C [[3] |

Table 2: Summary of Toxicological Data (Primarily based on Nonanoic Acid)
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Hazard Endpoint Observation Source(s)

. LD50: 15,000 mg/kg
Acute Oral Toxicity [5]
(mouse); 5,000 mg/kg (rat)

Acute Intravenous Toxicity LD50: 224 mg/kg (mouse) [5]

. ) . Causes severe skin burns and
Skin Corrosion/Irritation o [3]1[6]
irritation.[3][6]

o Causes severe eye damage;
Eye Damage/Irritation ] ] o [31[6]1[7]
risk of serious injury.[3][6][7]

May be harmful if inhaled;
Inhalation Hazard vapors can cause respiratory [3]

tract irritation.[3]

May be harmful if swallowed;
) can cause chemical burns in
Ingestion Hazard ) [31[7]
the oral cavity and

gastrointestinal tract.[3][7]

Not identified as a probable,
possible, or confirmed human

Carcinogenicity ] [3]
carcinogen by IARC or ACGIH.

[3]

| Aquatic Toxicity | Harmful to aquatic life with long-lasting effects.[6] |[6] |

Hazard Identification and GHS Classification

Nonanoic acid-d2 is classified as a hazardous substance. It is corrosive and can cause severe
damage upon contact with skin and eyes.[3][7] Vapors may be irritating to the respiratory
system.[7]

Table 3: GHS Hazard Statements
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Code Statement Source(s)

Causes severe skin burns
H314 [6]
and eye damage.

H315 Causes skin irritation. [5]
H318 Causes serious eye damage. [6]
H319 Causes serious eye irritation. [5]
H402 Harmful to aquatic life. [6]

| H412 | Harmful to aquatic life with long lasting effects. |[5][6] |

Experimental and Laboratory Handling Protocols
Adherence to strict laboratory protocols is mandatory when working with Nonanoic acid-d2 to
minimize exposure risk.

3.1. Engineering Controls

o Ventilation: All work must be conducted in a well-ventilated area, preferably within a
laboratory fume hood or under a mechanical exhaust system to prevent inhalation of vapors.

[31[7]

« |solation: Where possible, enclose or isolate the emission source to physically separate the
hazard from the worker.[7]

3.2. Personal Protective Equipment (PPE) A risk assessment should precede all handling
activities to ensure appropriate PPE is selected. The following provides a general guideline.
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Assess Task-Specific Risks
(e.g., transfer, heating)

reparation

If risk of aerosolization

Select PPE or poor ventilation
_____ Respiratory Protection:
q . q . . o ek Required if ventilation is inadequate
(e.g., full-face respirator with ABEK cartridges)
PPE Selection (P280)
Proceed to Handle Proceed to Handle Proceed to Handle

Execute Procedure

(Avoid contact and inhalation)

Dispose of Contaminated Gloves
and Materials Properly

Wash Hands Thoroughly

After Handling

Handling & Post-Use

Figure 1: PPE Selection and Handling Workflow

Click to download full resolution via product page

Figure 1: PPE Selection and Handling Workflow

3.3. Safe Handling and Storage

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15600434/docs?utm_src=pdf-body-img#technical-guide-safety-and-handling-precautions-for-nonanoic-acid-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Handling: Avoid all personal contact, including inhalation of vapors or mists.[3][7] Do not
allow the substance to come into contact with eyes, skin, or clothing.[8] Keep away from
incompatible materials such as strong bases, oxidizing agents, and reducing agents.[7][8]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[7]
Store away from incompatible materials and foodstuffs.[7] Do not use aluminum or

galvanized containers.[7]
Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

4.1. Accidental Release Measures In case of a spill, follow a structured response protocol to
ensure safety and proper containment.
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Spill Detected

Evacuate Immediate Area
Alert Nearby Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill
(Use inert absorbent material like sand, earth, or vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in Suitable, Closed
Container for Disposal

Decontaminate Spill Area
and Ventilate

Dispose of Waste as Hazardous
(Follow local regulations)

Figure 2: Accidental Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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